5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid

• CAS No.: 4114-00-5
• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol
• IUPAC Name: 5-(2,4-dioxopyrimidin-1-yl)pentanoic acid
• InChI: InChI=1S/C9H12N2O4/c12-7-4-6-11(9(15)10-7)5-2-1-3-8(13)14/h4,6H,1-3,5H2,(H,13,14)(H,10,12,15)
• InChI Key: DWWSFKHIIGUHSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)NC1=O)CCCCC(=O)O

Description

5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid is an organic compound that belongs to the class of pyrimidine derivatives This compound is characterized by the presence of a pyrimidine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 3

Preparation Methods

The synthesis of 5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid typically involves multiple steps. One common synthetic route includes the reaction of a suitable pyrimidine derivative with a pentanoic acid derivative under specific reaction conditions. The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to achieve the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens, acids, and bases.

Condensation: The compound can participate in condensation reactions to form larger molecules by the elimination of small molecules like water.

Scientific Research Applications

5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid can be compared with other similar compounds, such as:

5-(2,5-Dioxopyrrolidin-1-yl)pentanoic acid: This compound has a similar structure but contains a pyrrolidine ring instead of a pyrimidine ring.

5-(2,5-Dioxo-4,4-diphenylimidazolidin-1-yl)pentanoic acid: This compound features an imidazolidine ring and is used in different applications.

2,5-Dioxo-1-pyrrolidinyl 5-[4-(1,2,4,5-tetrazin-3-yl)benzylamino]-5-oxopentanoate: This compound is used in bioorthogonal reactions and has unique properties compared to this compound.